Cas no 62316-59-0 (1H-Benzimidazole, 5-methyl-1-octyl-)

• Product Name: 1H-Benzimidazole, 5-methyl-1-octyl-
• CAS No: 62316-59-0
• MF: C₁₆H₂₄N₂
• MW: 244.375164031982
• CID: 449515
• PubChem ID: 21420805
• Update Time: 2025-04-19

1H-Benzimidazole, 5-methyl-1-octyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole, 5-methyl-1-octyl-
• 5-methyl-1-octylbenzimidazole
• 5-Methyl-1-octyl-1H-benzimidazole
• 62316-59-0
• DTXSID30613546

• Inchi： 1S/C16H24N2/c1-3-4-5-6-7-8-11-18-13-17-15-12-14(2)9-10-16(15)18/h9-10,12-13H,3-8,11H2,1-2H3
• InChI Key： WIPBSIPBIBVLND-UHFFFAOYSA-N
• SMILES： N1(C=NC2C=C(C)C=CC1=2)CCCCCCCC

Computed Properties

• Exact Mass: 244.19412
• Monoisotopic Mass: 244.193948774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• PSA: 17.82